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Compound Name:
methoxy-4-methylphenyl)-

Cat. No.: B14009762

Get Quote

\ J

In the landscape of modern medicinal chemistry and materials science, substituted anilines and
their derivatives are foundational scaffolds. Their utility stems from their versatile reactivity and
their prevalence in biologically active molecules. The acetamide derivative of 2-bromo-5-
methoxy-4-methylaniline, N-(2-bromo-5-methoxy-4-methylphenyl)acetamide, represents a key
intermediate for building more complex molecular architectures. The strategic placement of
bromo, methoxy, and methyl groups on the phenyl ring offers distinct vectors for further
chemical modification, making it a valuable building block for drug discovery programs and the
synthesis of novel organic materials.

This guide provides researchers, scientists, and drug development professionals with a
comprehensive overview of this compound. We will explore the chemical properties of the
parent aniline and its acetamide derivative, identify and evaluate suppliers of the precursor
molecule, and provide a detailed, field-proven protocol for the synthesis of the target
acetamide. The emphasis throughout is on the causality behind experimental choices, ensuring
a reproducible and robust methodology.

Compound Profiles: Physicochemical Properties
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A thorough understanding of a compound's physical and chemical properties is paramount for

its successful application in research. The table below summarizes the key characteristics of

the precursor aniline and its resulting acetamide derivative.

2-bromo-5-methoxy-4-

N-(2-bromo-5-methoxy-4-

Property . j
methylaniline methylphenyl)acetamide
614-83-5 (related compound)
CAS Number 532440-88-3[1] 2]
Molecular Formula CsH10BrNOJ1] C10H12BrNO:2
Molecular Weight 216.08 g/mol [1] 258.11 g/mol
) ) Expected to be a white to off-
Appearance Typically a solid j )
white solid[3]
Purit Commonly available at 298% Dependent on synthesis and
uri
Y [1114] purification
- Soluble in organic solvents like  Soluble in hot water, ethanol,
Solubility

ethanol, acetone

ether, acetone[3]

Supplier Landscape for 2-bromo-5-methoxy-4-

methylaniline

The direct procurement of N-(2-bromo-5-methoxy-4-methylphenyl)acetamide can be

challenging as it is often synthesized on-demand by the end-user. The more practical and cost-

effective approach is to procure the parent aniline, 2-bromo-5-methoxy-4-methylaniline, and

perform the acetylation in-house. When selecting a supplier, researchers should consider not

only price but also purity, availability of documentation (Certificate of Analysis, SDS), and

batch-to-batch consistency.

Below is a summary of representative suppliers for the precursor, 2-bromo-5-methoxy-4-
methylaniline (CAS 532440-88-3).
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) Product Number ] o
Supplier Purity Specification Notes
(Example)

Listed as a product

family of Protein

AA Blocks Not specified min 98%][1] o
Degrader Building
Blocks.[1]
BLD Pharm BD201956[5] Not specified Research Use Only.[5]
o Provides COA and
Xidian Reagents B847916[4] 98%][4]
SDS upon request.[4]
Provides CAS,
CookeChem Not specified 98%]6] formula, and
molecular weight.[6]
Capot Chemical Co., N N Listed as a supplier on
Not specified Not specified )
Ltd. BuyersGuideChem.[7]

Synthesis Protocol: Acetylation of 2-bromo-5-
methoxy-4-methylaniline

The conversion of an aniline to an acetamide is a fundamental N-acylation reaction. Acetylation
serves two primary purposes in a synthetic workflow: it protects the amino group to moderate
its reactivity, and it can aid in purification, as acetamides are often crystalline solids with distinct
melting points.[8] The following protocol is a robust method for this transformation, adapted
from standard procedures for aniline acetylation.[3][8][9]

Rationale for Method Selection

This protocol utilizes acetic anhydride as the acetylating agent in the presence of sodium
acetate. Acetic anhydride is a highly effective and readily available reagent for this purpose.
The reaction is an example of nucleophilic acyl substitution.[3][9] The aniline's lone pair of
electrons on the nitrogen atom acts as the nucleophile, attacking one of the carbonyl carbons
of acetic anhydride. The addition of a weak base like sodium acetate is critical; it neutralizes
the acetic acid byproduct generated during the reaction, driving the equilibrium towards the
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product and preventing the protonation of the parent aniline, which would render it non-
nucleophilic.

Experimental Workflow Diagram
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Caption: Workflow for the synthesis and purification of the acetamide derivative.

© 2026 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b14009762/docs?utm_src=pdf-body-img#introduction-the-strategic-value-of-substituted-acetanilides-in-research-and-development
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14009762?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Step-by-Step Methodology

o Reagent Preparation:

o In a 100 mL Erlenmeyer flask, dissolve 2.16 g (10 mmol) of 2-bromo-5-methoxy-4-
methylaniline in 20 mL of glacial acetic acid. Gentle warming may be required to facilitate
dissolution.

o In a separate beaker, prepare a solution of 1.64 g (20 mmol) of anhydrous sodium acetate
in 30 mL of water.

o Acetylation Reaction:

o To the stirred solution of the aniline, add 1.5 mL (approx. 1.62 g, 15.8 mmol) of acetic
anhydride in one portion.

o Immediately after the addition of acetic anhydride, add the prepared sodium acetate
solution. Swirl the flask to ensure thorough mixing.[8]

e Product Precipitation and Isolation:
o Awhite precipitate of the acetamide product should form rapidly.

o Cool the reaction mixture in an ice-water bath for 20-30 minutes to maximize crystal
formation.

o Collect the solid product by vacuum filtration using a Bichner funnel.
 Purification:

o Wash the filter cake with two portions of cold deionized water (2 x 20 mL) to remove any
remaining salts and acetic acid.

o Recrystallization can be performed to achieve higher purity. A common solvent system for
acetanilides is a mixture of ethanol and water.[8] Dissolve the crude product in a minimal
amount of hot ethanol and add hot water dropwise until the solution becomes slightly
turbid. Allow the solution to cool slowly to room temperature, then place it in an ice bath to
induce crystallization.
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o Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol-
water (1:1), and dry thoroughly.

e Characterization:

o Determine the melting point of the dried product. A sharp melting point is indicative of high
purity.

o Confirm the structure using analytical techniques such as *H NMR, 13C NMR, and IR
spectroscopy.

Safety and Handling

Working with halogenated aromatic amines and anhydrides requires strict adherence to safety
protocols. Always work in a well-ventilated fume hood and wear appropriate personal protective
equipment (PPE), including safety goggles, gloves, and a lab coat.[10][11]

e 2-bromo-5-methoxy-4-methylaniline: This compound is a substituted aniline. Anilines are
generally toxic and can be absorbed through the skin. They may cause irritation to the skin,
eyes, and respiratory system.[10][12]

o Acetic Anhydride: This reagent is corrosive and a lachrymator (causes tearing). It reacts with
water to form acetic acid. Handle with care to avoid contact with skin and eyes and inhalation
of vapors.

o Glacial Acetic Acid: Corrosive and can cause severe skin and eye burns.

Refer to the Safety Data Sheet (SDS) for each specific chemical before beginning any
experimental work.[10][11][13][14]

Conclusion

This guide provides a comprehensive framework for researchers working with N-(2-bromo-5-
methoxy-4-methylphenyl)acetamide. By understanding the supplier landscape for the
necessary precursor and employing a robust, well-rationalized synthetic protocol, scientists can
efficiently generate this valuable intermediate for their research and development pipelines.
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The emphasis on safety, procedural logic, and proper purification techniques ensures that the
resulting material is of high quality, enabling reliable and reproducible downstream applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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